2-(4-(((4-cyanobenzyl)oxy)methyl)piperidin-1-yl)-N-(4-(trifluoromethyl)phenyl)acetamide oxalate

• IUPAC Name: 2-[4-[(4-cyanophenyl)methoxymethyl]piperidin-1-yl]-N-[4-(trifluoromethyl)phenyl]acetamide;oxalic acid
• InChI: InChI=1S/C23H24F3N3O2.C2H2O4/c24-23(25,26)20-5-7-21(8-6-20)28-22(30)14-29-11-9-19(10-12-29)16-31-15-18-3-1-17(13-27)2-4-18;3-1(4)2(5)6/h1-8,19H,9-12,14-16H2,(H,28,30);(H,3,4)(H,5,6)
• InChI Key: ISHOHAJXDFXPSL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COCC2=CC=C(C=C2)C#N)CC(=O)NC3=CC=C(C=C3)C(F)(F)F.C(=O)(C(=O)O)O
• Molecular Formula: C25H26F3N3O6
• Molecular Weight: 521.5 g/mol

Description

2-(4-(((4-cyanobenzyl)oxy)methyl)piperidin-1-yl)-N-(4-(trifluoromethyl)phenyl)acetamide oxalate is a useful research compound. Its molecular formula is C25H26F3N3O6 and its molecular weight is 521.493. The purity is usually 95%.
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Scientific Research Applications

Oxindole Synthesis via Palladium-Catalyzed CH Functionalization

Research demonstrates the use of palladium-catalyzed CH functionalization in oxindole synthesis, which is a crucial component in medicinal chemistry. This methodology includes the use of compounds structurally related to 2-(4-(((4-cyanobenzyl)oxy)methyl)piperidin-1-yl)-N-(4-(trifluoromethyl)phenyl)acetamide oxalate, such as benzyl 4-(4-(methoxycarbonyl)phenylamino)piperidine-1-carboxylate and benzyl 4-(2-chloro-N-(4-(methoxycarbonyl)phenyl)acetamido)-piperidine-1-carboxylate. These compounds are significant for developing serine palmitoyl transferase enzyme inhibitors (Magano et al., 2014).

Development of Novel Salts for Pharmaceutical Compositions

The compound N- {2 - [((2S) -3 - {[1- (4- chlorobenzyl) piperidin-4-yl] amino} -2-hydroxy-2-methylpropyl) oxy] -4- hydroxyphenyl} acetamide benzoate or its solvate has been developed, showing relevance in pharmaceutical compositions and therapeutics. This innovation emphasizes the importance of structurally related compounds in drug development (ジュリアン・ジョヴァンニーニ & ボー−イェラン・ヨセフソン, 2005).

Antihistaminic Activity of N-Heterocyclic 4-Piperidinamines

A study on the synthesis of N-(4-piperidinyl)-1H-benzimidazol-2-amines and their antihistaminic activity underlines the potential of compounds related to 2-(4-(((4-cyanobenzyl)oxy)methyl)piperidin-1-yl)-N-(4-(trifluoromethyl)phenyl)acetamide oxalate in treating allergies. The research provides insights into the synthesis process and evaluates the effectiveness in vitro and in vivo (Janssens et al., 1985).

Bioactive Metabolites from Marine Actinobacterium

New compounds isolated from the marine actinobacterium Streptomyces sp., such as 3-(4-hydroxybenzyl)piperazine-2,5-dione, have been identified. These findings emphasize the biological and chemical diversity and potential applications of related compounds in cytotoxic activities and pharmaceutical research (Sobolevskaya et al., 2007).